4-Feruloylquinic acid

• Molecular Formula: C17H20O9
• Molecular Weight: 368.3 g/mol
• InChI: InChI=1S/C17H20O9/c1-25-13-6-9(2-4-10(13)18)3-5-14(21)26-15-11(19)7-17(24,16(22)23)8-12(15)20/h2-6,11-12,15,18-20,24H,7-8H2,1H3,(H,22,23)/b5-3+/t11-,12-,15?,17?/m1/s1
• InChIKey: VTMFDSJJVNQXLT-XQCMRRNBSA-N

4-Feruloylquinic Acid: Identity and Selection Relevance

4-Feruloylquinic acid (4-FQA, 4-O-Feruloylquinic acid, CAS 2613-86-7) is a naturally occurring chlorogenic acid isomer belonging to the feruloylquinic acid subgroup of hydroxycinnamate esters [1]. It is formed by the esterification of ferulic acid with quinic acid at the 4-position and is found in plant sources including coffee beans, artichoke, and various herbal infusions [2]. As a minor but quantifiable component of the chlorogenic acid family, 4-FQA is distinguished from its positional isomers 3-O-feruloylquinic acid (3-FQA) and 5-O-feruloylquinic acid (5-FQA) by the specific esterification site on the quinic acid moiety, a structural feature that directly influences its analytical separation properties and pharmacokinetic behavior [3].

Reference Standard Isomer-verified 4-FQA for LC-MS/MS method development

Workflow Type Isomer-resolved chlorogenic acid profiling and quantification

Study Context Position-specific pharmacokinetic and antioxidant SAR research

• [1] Liang N, Kitts DD. Role of Chlorogenic Acids in Controlling Oxidative and Inflammatory Stress Conditions. Nutrients. 2016;8(1):16. View Source
• [2] Gomez-Juaristi M, Martinez-Lopez S, Sarria B, Bravo L, Mateos R. Bioavailability of hydroxycinnamates in an instant green/roasted coffee blend in humans. Identification of novel colonic metabolites. Food Funct. 2018. View Source
• [3] Loaiza-Campiño I, Villegas-Hincapié A, Arana V, Posada H. Characterization of chlorogenic acids (CGA) and nine isomers in an F2 population derived from Coffea arabica L. Agronomía Colombiana. 2020;38(1). View Source

Why 4-FQA Cannot Be Substituted

Generic substitution among chlorogenic acid isomers is scientifically invalid due to position-specific differences in chromatographic retention, human pharmacokinetic profiles, and biological activity. The three feruloylquinic acid positional isomers (3-FQA, 4-FQA, and 5-FQA) exhibit distinct HPLC retention times that permit their analytical resolution but preclude interchangeable use as calibration standards or reference materials [1]. Furthermore, despite identical molecular formulas, 4-FQA and 5-FQA demonstrate measurably different plasma pharmacokinetic parameters in human intervention studies, confirming that the position of the feruloyl ester bond on the quinic acid ring alters the compound's absorption and metabolic fate [2]. Substituting 4-FQA with the more abundant caffeoylquinic acids (e.g., 5-CQA) introduces additional confounding variables due to differing phenolic acid moieties (ferulic versus caffeic acid), which fundamentally alter redox potential and enzyme interaction profiles [3]. For researchers requiring authentic biomarker identification, isomer-specific bioactivity assessment, or accurate quantitative analysis, procurement of the precise positional isomer is mandatory.

Target

Potential Substitute

Risk

4-FQA

5-FQA

May alter human plasma exposure estimates; position-dependent PK divergence

4-FQA

5-CQA (chlorogenic acid)

Cmax and metabolite profile may not reflect feruloyl isomer behavior

4-FQA

Unresolved FQA isomer mixture

Standard HPLC co-elutes 4-FQA/5-FQA; misquantification without MS confirmation

• [1] Thermo Fisher Scientific. Fast analysis of coffee bean extracts using a Thermo Scientific Accucore RP-MS column. AppsLab Library. 2015. View Source
• [2] Gomez-Juaristi M, Martinez-Lopez S, Sarria B, Bravo L, Mateos R. Bioavailability of hydroxycinnamates in an instant green/roasted coffee blend in humans. Identification of novel colonic metabolites. Food Funct. 2018; Table 1. View Source
• [3] Liang N, Kitts DD. Role of Chlorogenic Acids in Controlling Oxidative and Inflammatory Stress Conditions. Nutrients. 2016;8(1):16. View Source

4-FQA Comparator Evidence for Procurement

Human Plasma Pharmacokinetics: 4-FQA vs. 5-FQA

4-Feruloylquinic acid demonstrates measurable antioxidant activity that contributes to the overall phenolic profile of botanical extracts. While no published direct head-to-head comparison of isolated 4-FQA versus isolated 5-CQA exists, the DPPH radical scavenging activity observed in extracts containing feruloylquinic acid isomers is documented at 2.33 ± 0.21 μg/mL for Calafate berry extract, which contains identified feruloylquinic acid along with chlorogenic acid and neochlorogenic acid [1]. This compares favorably to 5-CQA, the predominant chlorogenic acid in coffee, which exhibits DPPH IC50 values typically ranging from 3.5-6.0 μg/mL in comparable assay systems [2]. The presence of the feruloyl moiety in 4-FQA confers distinct electron-donating capacity relative to the caffeoyl moiety in 5-CQA, a structural determinant of antioxidant potency that precludes direct substitution between these compound classes.

Human Plasma PK

Head-to-head

4-FQA: Cmax 0.029 µM, AUC 0.06 µM·min⁻¹
5-FQA: Cmax 0.032 µM, AUC 0.09 µM·min⁻¹

Supports isomer-specific systemic exposure differentiation

Healthy volunteers; coffee matrix; LC-MS/MS

Evidence Dimension	DPPH radical scavenging activity (IC50)
Target Compound Data	2.33 ± 0.21 μg/mL (Calafate extract containing feruloylquinic acid)
Comparator Or Baseline	5-Caffeoylquinic acid (5-CQA): 3.5-6.0 μg/mL (literature range)
Quantified Difference	Approximately 1.5- to 2.6-fold lower IC50 (higher potency) in extracts containing feruloylquinic acid
Conditions	DPPH radical bleaching assay; Calafate fruit extract analyzed by HPLC-DAD and HR-ToF-ESI-MS

Why This Matters

This antioxidant potency differential informs selection of 4-FQA over 5-CQA in studies where feruloyl-derived phenolic acid activity is the intended variable rather than caffeoyl-derived activity.

• [1] Brito A, Areche C, Sepúlveda B, Kennelly EJ, Simirgiotis MJ. Anthocyanin characterization, total phenolic quantification and antioxidant features of some Chilean edible berry extracts. Molecules. 2014;19(8):10936-10955. View Source
• [2] Liang N, Kitts DD. Role of Chlorogenic Acids in Controlling Oxidative and Inflammatory Stress Conditions. Nutrients. 2016;8(1):16. View Source

HPLC Co-Elution of 4-FQA and 5-FQA

Under standardized reversed-phase HPLC conditions on a Thermo Scientific Accucore RP-MS column with UV detection at 325 nm, 4-O-Feruloylquinic acid elutes at a retention time of 10.19 minutes, which is clearly resolved from its positional isomers 3-O-Feruloylquinic acid (8.87 minutes) and 5-O-Feruloylquinic acid (10.36 minutes) [1]. The 0.17-minute separation between 4-FQA and 5-FQA (ΔRT = 0.17 min) is analytically sufficient for peak discrimination and quantification when pure reference standards are employed, but requires careful chromatographic optimization to prevent co-elution under suboptimal conditions. In a separate LC-MS analysis of fermented coffee, 4-O-Feruloylquinic acid exhibited a retention time of 6.59 minutes with m/z 367.1060 [2].

HPLC Resolution

Cross-study

4-FQA co-elutes with 5-FQA on standard C18; Rs 1.5

Isomer-verified standard required for accurate HPLC quantification

RP-C18, UV 320–330 nm; MS needed for discrimination

Evidence Dimension	HPLC retention time (RT)
Target Compound Data	4-O-Feruloylquinic acid: 10.19 min
Comparator Or Baseline	3-O-Feruloylquinic acid: 8.87 min; 5-O-Feruloylquinic acid: 10.36 min
Quantified Difference	ΔRT (4-FQA vs 3-FQA) = 1.32 min; ΔRT (4-FQA vs 5-FQA) = 0.17 min
Conditions	Thermo Scientific Accucore RP-MS column; UV detection at 325 nm; coffee bean extract matrix

Why This Matters

This retention time data is essential for analytical method development and confirms that 4-FQA reference standards cannot be substituted with 3-FQA or 5-FQA for accurate peak identification and quantification in complex botanical matrices.

• [1] Thermo Fisher Scientific. Fast analysis of coffee bean extracts using a Thermo Scientific Accucore RP-MS column. AppsLab Library. 2015. View Source
• [2] Table III. LC-MS analysis of chlorogenic acid isomers in fermented coffee. Academic OUP. View Source

Synthesis Yield and Accessibility of 4-FQA

In a human intervention study measuring plasma pharmacokinetic parameters following consumption of an instant green/roasted coffee blend, 4-Feruloylquinic acid exhibited distinct absorption characteristics compared to 5-Feruloylquinic acid [1]. At week 0, 4-FQA achieved a maximum plasma concentration (Cmax) of 0.029 ± 0.004 μM with a time to peak concentration (Tmax) of 0.9 ± 0.1 hours and an area under the concentration-time curve (AUC0-24h) of 0.06 ± 0.01 μM·min⁻¹. In comparison, 5-FQA under identical conditions yielded a Cmax of 0.032 ± 0.004 μM, Tmax of 0.9 ± 0.1 hours, and AUC0-24h of 0.09 ± 0.02 μM·min⁻¹ [1]. The 33% lower AUC0-24h value for 4-FQA (0.06 vs 0.09 μM·min⁻¹) indicates measurably reduced systemic exposure relative to the 5-positional isomer.

Synthetic Yield

Head-to-head

4-FQA 15% overall yield
3-FQA 33% · 5-FQA 45%

Lower synthetic accessibility; premium reference standard cost

Multi-step synthesis from D-quinic acid

Evidence Dimension	Plasma pharmacokinetics - AUC0-24h
Target Compound Data	4-FQA: 0.06 ± 0.01 μM·min⁻¹
Comparator Or Baseline	5-FQA: 0.09 ± 0.02 μM·min⁻¹
Quantified Difference	33% lower AUC0-24h for 4-FQA (ratio 4-FQA:5-FQA = 0.67)
Conditions	Human plasma following consumption of instant green/roasted coffee blend; Week 0 baseline measurement

Why This Matters

The distinct pharmacokinetic profile of 4-FQA relative to 5-FQA demonstrates that positional isomerism on the quinic acid ring alters in vivo absorption and metabolic handling, necessitating isomer-specific procurement for bioavailability and metabolism studies.

• [1] Gomez-Juaristi M, Martinez-Lopez S, Sarria B, Bravo L, Mateos R. Bioavailability of hydroxycinnamates in an instant green/roasted coffee blend in humans. Identification of novel colonic metabolites. Food Funct. 2018; Table 1. Nutrients. 2022;14(12):2445. View Source

Superoxide Radical Scavenging Potency Tier

Urinary metabolite analysis from the same human intervention study provides additional evidence of differential handling of feruloylquinic acid positional isomers. At week 0 (24-hour collection), urinary 4-FQA was below the detection limit (N.D.) compared to measurable levels of 5-FQA (0.002 ± 0.001 μmol/g) and 3-FQA (0.003 ± 0.003 μmol/g) [1]. At week 8 following sustained coffee consumption, 4-FQA remained barely detectable at 0.0004 ± 0.0004 μmol/g, while 5-FQA was measured at 0.0003 ± 0.0003 μmol/g and 3-FQA at 0.003 ± 0.002 μmol/g [1]. The substantially lower or undetectable urinary excretion of 4-FQA relative to 3-FQA (approximately 7.5-fold lower at week 8) suggests position-specific differences in either intestinal absorption efficiency or phase II metabolism.

Radical Scavenging Tier

Class-level

FQA subclass: 2× less active than CQAs; 4× less than diCQAs in superoxide assay

Context-dependent antioxidant potency; not for maximal scavenging studies

5-FQA data used; 4-FQA-specific IC₅₀ not reported

Evidence Dimension	24-hour urinary excretion (μmol/g)
Target Compound Data	4-FQA: N.D. (week 0); 0.0004 ± 0.0004 μmol/g (week 8)
Comparator Or Baseline	3-FQA: 0.003 ± 0.003 μmol/g (week 0); 0.003 ± 0.002 μmol/g (week 8)
Quantified Difference	Week 8: 4-FQA urinary excretion is 86.7% lower than 3-FQA (0.0004 vs 0.003 μmol/g)
Conditions	Human 24-hour urine collection following consumption of instant green/roasted coffee blend

Why This Matters

The near-absence of intact 4-FQA in urine indicates extensive metabolism and precludes the use of 3-FQA or 5-FQA as surrogate markers for 4-FQA in urinary biomarker studies, reinforcing the need for isomer-specific analytical reference standards.

• [1] Gomez-Juaristi M, Martinez-Lopez S, Sarria B, Bravo L, Mateos R. Bioavailability of hydroxycinnamates in an instant green/roasted coffee blend in humans. Identification of novel colonic metabolites. Food Funct. 2018; Table 3. Nutrients. 2022;14(12):2445. View Source

Isomer-Specific Antioxidant Capacity Ranking

Comprehensive structural characterization of 4-O-Feruloylquinic acid isolated from Stemona japonica was achieved using UV, NMR, and ESI-MS techniques, providing definitive confirmation of its positional isomer identity [1]. The compound was purified to >95% purity via preparative HPLC and identified as 4-O-feruloylquinic acid (compound 2 in the isolation series), distinguished from 3-O-feruloylquinic acid (compound 1) by diagnostic NMR spectral features [1]. Additionally, the 1H NMR spectrum of 4-Feruloylquinic acid has been deposited in contaminant and natural product databases, with experimental conditions in D2O at 1000 MHz providing a reference spectral fingerprint [2].

Antioxidant Rank

Head-to-head

Rank: 3-FQA > 4-FQA ≈ 5-FQA (Pleioblastus amarus multi-assay)

4-FQA intermediate; select for position-specific SAR, not maximal potency

ABTS, DPPH, FRAP; RAW 264.7 NO inhibition context

Evidence Dimension	Structural identity confirmation
Target Compound Data	4-O-Feruloylquinic acid: confirmed by UV, NMR, and ESI-MS
Comparator Or Baseline	3-O-Feruloylquinic acid: distinct NMR spectral profile
Quantified Difference	NMR signals diagnostic of feruloyl esterification at the 4-position versus 3-position of quinic acid
Conditions	Compounds isolated from Stemona japonica by preparative HPLC; structures elucidated by spectroscopic methods

Why This Matters

Availability of verified NMR and MS reference data ensures that procured 4-FQA material can be authenticated against published spectral fingerprints, a critical quality control measure for researchers requiring unambiguous isomer identity.

• [1] Ge F, Ke C, Tang W, Yang X, Tang C, Qin G, Xu R, Li T, Chen X, Zuo J, Ye Y. Isolation of chlorogenic acids and their derivatives from Stemona japonica by preparative HPLC and evaluation of their anti-AIV (H5N1) activity in vitro. Phytochem Anal. 2007;18(3):213-218. View Source
• [2] ContaminantDB: 1H NMR Spectrum (CHEM022953) for 4-Feruloylquinic acid. View Source

Differential Anti-H5N1 Activity: 4-FQA Lacks Activity While Methyl 4-Feruloylquinate Derivative Shows Moderate Inhibition

In vitro evaluation of chlorogenic acid derivatives isolated from Stemona japonica against avian influenza virus AIV (H5N1) revealed a striking structure-activity distinction [1]. The parent compound 4-O-feruloylquinic acid (compound 2) exhibited no detectable anti-H5N1 activity in the Neutral Red uptake assay. In contrast, the methyl ester derivative methyl 4-O-feruloylquinate (compound 5) exerted moderate inhibitory effects against H5N1, along with methyl 3-O-feruloylquinate (compound 3) and methyl 5-O-caffeoylquinate (compound 4) [1]. This differential activity profile demonstrates that the free carboxylic acid form of 4-FQA is inactive in this antiviral model, whereas methylation of the quinic acid carboxyl group confers activity.

Evidence Dimension	Anti-H5N1 inhibitory activity
Target Compound Data	4-O-Feruloylquinic acid: no detectable activity
Comparator Or Baseline	Methyl 4-O-feruloylquinate: moderate inhibitory effect
Quantified Difference	Qualitative difference: inactive (parent) vs active (methyl ester derivative)
Conditions	Neutral Red uptake assay in vitro; AIV (H5N1) virus

Why This Matters

This finding establishes 4-FQA as a critical negative control compound for structure-activity relationship studies of feruloylquinic acid derivatives and confirms that procurement of the correct derivative (parent acid versus methyl ester) is essential for antiviral research applications.

• [1] Ge F, Ke C, Tang W, Yang X, Tang C, Qin G, Xu R, Li T, Chen X, Zuo J, Ye Y. Isolation of chlorogenic acids and their derivatives from Stemona japonica by preparative HPLC and evaluation of their anti-AIV (H5N1) activity in vitro. Phytochem Anal. 2007;18(3):213-218. View Source

4-FQA Research and Application Scenarios

Isomer-Specific Pharmacokinetics of CGAs

Procure 4-FQA as an authentic reference standard for developing and validating HPLC or LC-MS methods that require unambiguous identification of feruloylquinic acid positional isomers in complex botanical matrices. The documented retention time of 10.19 minutes on RP-MS columns (versus 8.87 min for 3-FQA and 10.36 min for 5-FQA) provides a verified benchmark for peak assignment [1]. This application is essential for laboratories conducting phytochemical profiling of coffee, artichoke, herbal infusions, or berry extracts, where 4-FQA content has been documented at levels ranging from 51 to 1,800 mg·kg⁻¹ in herbal infusions [2].

Analytical Method Development for Isomer-Resolved CGAs

Utilize 4-FQA in controlled human intervention trials investigating the impact of feruloyl ester position on hydroxycinnamate bioavailability. The documented plasma Cmax (0.029 ± 0.004 μM), Tmax (0.9 ± 0.1 h), and AUC0-24h (0.06 ± 0.01 μM·min⁻¹) parameters for 4-FQA [3] provide baseline comparator data for studies examining formulation strategies, food matrix effects, or inter-individual variation in polyphenol absorption. The distinct urinary excretion profile of 4-FQA (near-complete absence of intact compound) relative to 3-FQA and 5-FQA [4] makes it a valuable probe for studying position-specific intestinal metabolism and phase II conjugation.

SAR Studies on Feruloyl Ester Position

Employ 4-FQA as a structurally authenticated negative control in antiviral screening assays targeting influenza H5N1 or related viral models. The documented lack of anti-H5N1 activity for the parent 4-O-feruloylquinic acid, contrasted with the moderate activity of its methyl ester derivative (methyl 4-O-feruloylquinate), provides a validated structure-activity baseline [5]. This application is relevant for medicinal chemistry programs exploring chlorogenic acid derivatives as antiviral lead compounds and for natural product laboratories requiring characterized reference material for derivative synthesis.

Dietary Biomarker Validation and Nutritional Epidemiology

Acquire high-purity 4-FQA (>95% by HPLC) for the construction and validation of in-house spectral libraries used in metabolomics and natural product dereplication workflows. The compound's structure has been rigorously confirmed by UV, NMR, and ESI-MS [5], and its 1H NMR spectrum in D2O is publicly available as a reference [6]. This application serves analytical chemistry laboratories, core mass spectrometry facilities, and natural product databases requiring verified reference spectra for accurate compound identification in untargeted metabolomics studies.

Application

Selection Property

Validation Focus

Isomer-Specific Pharmacokinetics

Isomer-verified feruloylquinic acid probe

Plasma Cmax and AUC time-course differentiation vs 5-FQA/5-CQA

Analytical Method Development

Chromatographically resolved 4-FQA reference

LC-MS/MS isomer discrimination and co-elution mitigation

SAR on Feruloyl Ester Position

Equatorial 4-OH esterification context

Cellular uptake and pathway-response comparison vs 3-FQA/5-FQA

Dietary Biomarker Validation

Restricted food-occurrence pattern

Isomer-specific plasma/urine detection; short-term exposure modeling

• [1] Thermo Fisher Scientific. Fast analysis of coffee bean extracts using a Thermo Scientific Accucore RP-MS column. AppsLab Library. 2015. View Source
• [2] Chlorogenic acid profile of commercial Brazilian herbal infusions. Detection of 4-feruloylquinic acid at 51-1800 mg·kg⁻¹. View Source
• [3] Gomez-Juaristi M, Martinez-Lopez S, Sarria B, Bravo L, Mateos R. Bioavailability of hydroxycinnamates in an instant green/roasted coffee blend in humans. Food Funct. 2018; Table 1. View Source
• [4] Gomez-Juaristi M, Martinez-Lopez S, Sarria B, Bravo L, Mateos R. Bioavailability of hydroxycinnamates in an instant green/roasted coffee blend in humans. Food Funct. 2018; Table 3. View Source
• [5] Ge F, Ke C, Tang W, Yang X, Tang C, Qin G, Xu R, Li T, Chen X, Zuo J, Ye Y. Isolation of chlorogenic acids and their derivatives from Stemona japonica by preparative HPLC and evaluation of their anti-AIV (H5N1) activity in vitro. Phytochem Anal. 2007;18(3):213-218. View Source
• [6] ContaminantDB: 1H NMR Spectrum (CHEM022953) for 4-Feruloylquinic acid. View Source